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Compound of Interest

Compound Name: Diisononyl adipate

Cat. No.: B167168 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical substances. This guide provides essential, immediate

safety and logistical information for the handling of Diisononyl adipate (DINA), including

personal protective equipment (PPE) recommendations, operational plans for handling and

storage, and proper disposal procedures.

Quantitative Data
The following table summarizes key quantitative data for Diisononyl adipate, compiled from

various safety data sheets.

Property Value

CAS Number 33703-08-1

Molecular Formula C24H46O4

Auto Ignition Temperature > 370 °C (> 698 °F)[1]

Density 0.92 g/cm³ @ 20 °C (68 °F)[1]

Flash Point 228 °C (442 °F) (Pensky-Martens closed cup)[1]

Freezing Point -60 °C (-76 °F)[1]

Kinematic Viscosity 24 mm²/s @ 20 °C (68 °F)[1]
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Personal Protective Equipment (PPE)
To prevent exposure when handling Diisononyl adipate, the following personal protective

equipment is mandatory.[2]

Eye Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH

(US) approved standards.[2][3] Where there is a risk of splashing, chemical goggles and a

face shield should be used.[2][4][5]

Hand Protection: Use impervious, chemical-resistant gloves that have been tested according

to EN 374.[2] Suitable materials include neoprene, butyl rubber, or nitrile.[2] Gloves must be

inspected before use and disposed of properly after handling.[2][3][6] It is crucial to use

proper glove removal technique, without touching the glove's outer surface, to avoid skin

contact.[3][6]

Body Protection: Wear impervious clothing such as a lab coat, apron, or coveralls.[2][3] The

type of protective equipment must be selected based on the concentration and amount of the

dangerous substance at the specific workplace.[3][6]

Respiratory Protection: Respiratory protection is not generally required in well-ventilated

areas.[2] However, if ventilation is inadequate or if you are exposed to vapors, mist, or gas, a

NIOSH-approved respirator should be worn.[2][3][7] If a respirator is the sole means of

protection, a full-face supplied air respirator is recommended.[3]

Operational Plans: Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling:
Ventilation: Always work in a well-ventilated area.[2][8] Use local exhaust ventilation where

possible to keep exposure levels of fumes below recommended levels.[7][8]

Avoid Contact: Take measures to avoid contact with skin and eyes.[2][8]

Hygiene Practices: Observe good personal hygiene measures, such as washing hands after

handling the material and before eating, drinking, or smoking.[8][9] Routinely wash work
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clothing and protective equipment to remove contaminants.[8] Do not eat, drink, or smoke in

work areas.[9]

Ignition Sources: Do not handle, store, or open near open flames, sources of heat, or ignition

sources.[2][3] The material can accumulate static charges which may cause an electrical

spark.[3][8]

Storage:
Container: Keep the container tightly closed in a dry and well-ventilated place.[3][8]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[8]

Incompatible Materials: Store away from strong oxidizing agents, bases, and nitric acid.[8]

Heat: Do not store near heat.[8]

Disposal Plan
Proper disposal of Diisononyl adipate and its containers is essential to prevent environmental

contamination.

Waste Disposal: Dispose of the material as hazardous waste.[3] Contact a licensed

professional waste disposal service to dispose of this material.[3][6] Offer surplus and non-

recyclable solutions to a licensed disposal company.[3]

Container Disposal: Empty containers may contain residue and can be dangerous.[8] Do not

attempt to refill or clean containers without proper instructions.[8] Empty containers should

be taken for recycling, recovery, or disposal through a suitably qualified or licensed

contractor and in accordance with governmental regulations.[8] Dispose of contaminated

packaging as you would the unused product.[3][6]

Environmental Precautions: Do not let the product enter drains.[3] Prevent run-off into

sewers or natural waterways.[8]

Experimental Protocols: Accidental Release
Measures
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In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Use personal protective equipment.[3] Avoid breathing vapors, mist,

or gas.[3][8] Ensure adequate ventilation.[3][8] Remove all sources of ignition.[8] Evacuate

personnel to safe areas and keep unprotected persons away.[3][8]

Environmental Precautions: Prevent the product from entering drains.[3]

Containment and Cleaning:

Contain the spill with an inert absorbent material such as sand, earth, or vermiculite.[8]

Soak up the spill with the inert absorbent material.[3]

Collect the spillage and place it in suitable, closed containers for disposal.[3][9]

Clean the affected area with detergent.[8]

Mandatory Visualization
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Caption: Logical workflow for handling a Diisononyl adipate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.univarsolutions.com/diisononyl-adipate-3275150
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Diisononyl_Adipate_Einecs_277_233_1.pdf
https://scipoly.com/wp-content/uploads/2020/09/p197-sds.pdf
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://solutions.covestro.com/-/media/covestro/corporate/productsafetyfirst/resources/selection-of-protective-clothing-tdi-en.pdf
https://www.solventsandpetroleum.com/uploads/6/0/3/7/60372849/diisononyl_phthalate--sps.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-11736%20English%20SDS%20US.pdf
https://www.hbchemical.com/wp-content/uploads/2022/09/DINA-SDS.pdf
https://www.chemos.de/import/data/msds/GB_en/33703-08-1-A0063818-GB-en.pdf
https://www.benchchem.com/product/b167168#personal-protective-equipment-for-handling-diisononyl-adipate
https://www.benchchem.com/product/b167168#personal-protective-equipment-for-handling-diisononyl-adipate
https://www.benchchem.com/product/b167168#personal-protective-equipment-for-handling-diisononyl-adipate
https://www.benchchem.com/product/b167168#personal-protective-equipment-for-handling-diisononyl-adipate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167168?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

